Cas no 1534482-03-5 (3-(aminomethyl)-1-methylpyrrolidin-2-one)

• Product Name: 3-(aminomethyl)-1-methylpyrrolidin-2-one
• CAS No: 1534482-03-5
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 4604481
• PubChem ID: 79370538
• Update Time: 2024-03-01

3-(aminomethyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 3-(aminomethyl)-1-methyl-
• 3-Aminomethyl-1-methyl-pyrrolidin-2-one

• Inchi： 1S/C6H12N2O/c1-8-3-2-5(4-7)6(8)9/h5H,2-4,7H2,1H3
• InChI Key： VIQYCNNFGJPTRC-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN)C1=O

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives